2-(2,4-Dimethoxyphenyl)-2-oxoacetic acid

Core Science & Biosynthesis

Strategic Synthesis and Applications of Glyoxylic Acid Derivatives of 1,3-Dimethoxybenzene

Executive Summary

This technical guide details the synthesis, mechanistic underpinnings, and pharmaceutical utility of 2,4-dimethoxymandelic acid , the primary derivative resulting from the condensation of 1,3-dimethoxybenzene (resorcinol dimethyl ether) with glyoxylic acid. Unlike its phenolic analog (resorcinol), which reacts under basic conditions, 1,3-dimethoxybenzene requires acid-catalyzed hydroxyalkylation . This guide provides a validated protocol for this transformation, outlines downstream conversions to high-value intermediates (such as 2,4-dimethoxybenzaldehyde and the DMB protecting group), and establishes a self-validating experimental framework for researchers.

Part 1: Chemical Basis & Mechanistic Pathways[1]

The Electrophilic Substitution Landscape

The reaction between 1,3-dimethoxybenzene and glyoxylic acid is a classic Friedel-Crafts hydroxyalkylation . The reaction is governed by the electronic activation of the benzene ring by the two methoxy groups.

• Substrate: 1,3-Dimethoxybenzene.[1][2]

• Reagent: Glyoxylic acid (50% aq. solution or monohydrate).

• Catalyst: Protic acid (typically H₂SO₄ or HCl) or Lewis acid.

• Regioselectivity: The 4-position is strongly favored.

  • C-2: Sterically hindered (sandwiched between two methoxy groups).

  • C-4/C-6: Highly activated (ortho to one -OMe, para to the other).

  • C-5: Meta to both -OMe groups (deactivated relative to C-4).

Acid vs. Base Catalysis: A Critical Distinction

A common pitfall in this synthesis is applying the "Mandelic Acid Condensation" conditions used for phenols (NaOH/H₂O).

• Phenols (Resorcinol): React in basic media via the phenolate anion, which is a powerful nucleophile capable of attacking the glyoxylate anion.

• Ethers (1,3-Dimethoxybenzene): Do not form anions in base. They remain neutral. Therefore, the reaction must be acid-catalyzed to protonate the glyoxylic acid (forming a more reactive electrophile,

  ) which then attacks the electron-rich aromatic ring.

Reaction Mechanism

The following diagram illustrates the acid-catalyzed pathway yielding 2,4-dimethoxymandelic acid.

Figure 1: Acid-catalyzed hydroxyalkylation mechanism favoring the 4-position due to synergistic ortho/para activation.

Part 2: Synthetic Methodologies

Experimental Protocol: Synthesis of 2,4-Dimethoxymandelic Acid

This protocol utilizes aqueous acetic acid and sulfuric acid to effect the condensation. It is designed to minimize bis-alkylation (formation of diphenylacetic acid derivatives).

Reagents:

• 1,3-Dimethoxybenzene (1.0 eq)[2]

• Glyoxylic acid (50% aq. solution, 1.2 eq)

• Acetic acid (Glacial, solvent)

• Sulfuric acid (Concentrated, catalyst)

Step-by-Step Methodology:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, internal thermometer, and dropping funnel. Inert atmosphere (N₂) is recommended but not strictly required due to the stability of the ether.

• Charge: Add 1,3-dimethoxybenzene (e.g., 13.8 g, 100 mmol) and glacial acetic acid (40 mL). Cool the mixture to 0–5 °C using an ice bath.

• Catalyst Addition: Add concentrated H₂SO₄ (10 mL) dropwise, maintaining the internal temperature below 10 °C. Caution: Exothermic.

• Reagent Addition: Add glyoxylic acid (50% aq., 17.8 g, 120 mmol) dropwise over 30 minutes. Ensure vigorous stirring to mix the biphasic system initially.

• Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 6–12 hours.

  • Self-Validating Checkpoint: Monitor by TLC (SiO₂, 50% EtOAc/Hexane). Starting material (Rf ~0.8) should disappear; Product (Rf ~0.2, streak) should appear.

• Quench & Workup: Pour the reaction mixture into ice-water (200 mL). The product may precipitate as a solid or separate as an oil.

  • If Solid: Filter, wash with cold water, and recrystallize from water or benzene/ethyl acetate.

  • If Oil: Extract with Ethyl Acetate (3 x 50 mL). Wash organic layer with brine. Dry over Na₂SO₄.[3][4] Evaporate solvent.[3][4][5][6]

• Purification: Recrystallization from benzene or water yields white needles.

  • Target Yield: 60–75%

  • Melting Point: 108–110 °C (Lit. val).

Comparison of Synthetic Routes

Parameter	Acidic Route (Recommended)	Basic Route (Not Recommended)
Catalyst	H₂SO₄ / AcOH	NaOH (aq)
Active Species	Protonated Glyoxylate ( CH(OH)COOH)	Glyoxylate Anion (CHO-COO⁻)
Substrate State	Neutral Ether	Neutral Ether (No Phenolate formed)
Reactivity	High (Electrophilic attack)	Zero/Low (Nucleophile-Nucleophile repulsion)
Major Byproduct	Bis(2,4-dimethoxyphenyl)acetic acid	Unreacted starting material
Suitability	Ideal for 1,3-Dimethoxybenzene	Ideal for Resorcinol (Phenol)

Part 3: Downstream Transformations & Applications

2,4-Dimethoxymandelic acid serves as a versatile scaffold for synthesizing pharmaceutical intermediates and protecting group reagents.

Oxidative Decarboxylation -> 2,4-Dimethoxybenzaldehyde

A critical intermediate for fragrances and APIs.

• Reagents: Sodium periodate (NaIO₄) or Nitric acid.

• Mechanism: Oxidative cleavage of the

  -hydroxy acid.

• Utility: Precursor to chalcones (flavonoid synthesis).

Reduction -> 2,4-Dimethoxyphenylacetic Acid

• Reagents: HI/Red Phosphorus or catalytic hydrogenation (Pd/C, H₂).

• Utility: Precursor to non-steroidal anti-inflammatory drug analogs or specific isoquinoline alkaloids.

Reduction -> 2,4-Dimethoxybenzyl Alcohol (DMB-OH)

• Reagents: LiAlH₄ or BH₃·THF (direct reduction of the carboxylic acid).

• Utility: Converted to 2,4-Dimethoxybenzyl chloride (DMB-Cl) using SOCl₂.

• Application: DMB Protecting Group . The 2,4-dimethoxybenzyl group is an acid-labile protecting group for amines (e.g., in peptide synthesis) and alcohols. It is cleaved by TFA or DDQ (oxidative cleavage), offering orthogonality to benzyl (Bn) and p-methoxybenzyl (PMB) groups.

Synthetic Tree Diagram

Figure 2: Divergent synthesis pathways from the 2,4-dimethoxymandelic acid core.

Part 4: Analytical Characterization

To validate the synthesis, the following spectral characteristics should be confirmed:

• 1H NMR (DMSO-d6, 400 MHz):

  • 3.75 (s, 3H, -OCH₃)
  • 3.78 (s, 3H, -OCH₃)
  • 5.10 (s, 1H, -CH(OH)-)
  • 6.50 (dd, 1H, H-5)
  • 6.55 (d, 1H, H-3)
  • 7.20 (d, 1H, H-6)

  • Note: The singlet for the benzylic proton (

    -H) is diagnostic.

• HPLC Monitoring:

  • Column: C18 Reverse Phase.

  • Mobile Phase: Acetonitrile/Water (0.1% H₃PO₄) gradient.

  • Detection: UV @ 280 nm.

  • Order of Elution: Glyoxylic Acid (void) -> 2,4-Dimethoxymandelic Acid -> 1,3-Dimethoxybenzene -> Bis-product.

References

• Preparation of 2,4-dimethoxymandelic acid via acid catalysis. Source: Journal of the Chemical Society C: Organic. URL:[Link][4]

• Method for synthesizing 4-methoxymandelic acid (Patent CN103787872A).

• Friedel-Crafts Hydroxyalkylation Mechanism. Source: Organic Syntheses (General Mandelic Acid procedures). URL:[Link]

Sources

• 1. CN103570518A - Preparation method of 2, 4-dimethoxyacetophenone - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. jmchemsci.com [jmchemsci.com]
• 6. pittelkow.kiku.dk [pittelkow.kiku.dk]

Steric & Electronic Modulation: A Technical Guide to Ortho-Substituted Phenylglyoxylic Acids

Executive Summary

Phenylglyoxylic acid (PGA) derivatives serve as pivotal scaffolds in organic synthesis, particularly in the construction of fused heterocycles (e.g., isatins, quinoxalines) and as photoinitiators in radical chemistry. While para- and meta-substituted variants follow predictable Hammett relationships, ortho-substituted phenylglyoxylic acids exhibit distinct reactivity profiles driven by the "Ortho Effect." This phenomenon combines steric inhibition of resonance with proximity-driven intramolecular cyclizations.

This guide analyzes the structural dynamics, synthetic utility, and photochemical behavior of these molecules, providing researchers with actionable protocols for drug discovery and heterocyclic synthesis.

Structural Dynamics: The Ortho-Effect

The reactivity of ortho-substituted phenylglyoxylic acids is defined by the steric clash between the ortho-substituent and the

-carbonyl moiety.

Steric Inhibition of Resonance

In unsubstituted or para-substituted PGAs, the phenyl ring and the

-keto group often adopt a planar or near-planar conformation to maximize -conjugation. However, an ortho-substituent (e.g., ) introduces significant steric strain.

• Conformational Twist: To relieve strain, the

  bond rotates, forcing the glyoxylic moiety ( ) out of the aromatic plane.

• Electronic Consequence: This "deconjugation" prevents the aromatic ring from donating electron density into the

  -carbonyl. Consequently, the -carbonyl becomes more electrophilic compared to its para-isomers, making it highly susceptible to nucleophilic attack.

Impact on Acidity (pKa)

The ortho-effect significantly increases the acidity of the carboxylic tail.

• Mechanism: In the planar form, resonance donation from the ring stabilizes the acid form. When twisted out of plane, this stabilization is lost. Furthermore, the inductive electron-withdrawing effect of the ortho-substituent (if electronegative) is maximized due to proximity.

• Result: Ortho-substituted PGAs typically exhibit lower pKa values (stronger acids) than their meta/para counterparts.

Visualizing the Steric & Electronic Shift

Figure 1: Logical flow of the Ortho-Effect leading to enhanced electrophilicity at the

-carbon.

Synthetic Utility: Heterocycle Formation

The most valuable application of ortho-substituted PGAs is in intramolecular cyclodehydration . The ortho-substituent often acts as a nucleophile (or carries one), attacking the activated

-carbonyl to form fused bicyclic systems.

Case Study: Synthesis of Quinoxalinones

The reaction of phenylglyoxylic acids with o-phenylenediamine is a classic route to quinoxalines. Recent advancements utilize Deep Eutectic Solvents (DES) to drive this condensation efficiently without toxic volatile organic solvents.

• Reaction: Condensation of PGA with o-phenylenediamine.

• Mechanism:

  • Schiff Base Formation: The primary amine attacks the

    -keto group (more electrophilic due to the ortho-effect described above).

  • Cyclization: The second amine attacks the carboxylic acid (or ester) moiety to close the ring.

Case Study: Isatin Synthesis via Oxidative Cyclization

While the Sandmeyer reaction is traditional, modern approaches involve the oxidative cyclization of 2-aminophenylglyoxylic acid derivatives. The ortho-amino group attacks the

-carbonyl, forming the 2,3-indolinedione (isatin) core, a privileged scaffold in kinase inhibitors.

Figure 2: Mechanistic pathway for the cyclodehydration of o-aminophenylglyoxylic acid to Isatin.

Photochemical Reactivity

Phenylglyoxylic acids are potent photoinitiators.[1] Upon irradiation, they undergo Norrish Type I cleavage or decarboxylation , generating radicals useful for C-H functionalization.

Photodecarboxylation Mechanism

• Excitation: Irradiation (typically UV or visible light with a sensitizer) excites the PGA to a triplet state.

• Decarboxylation: The molecule releases

  , generating an acyl radical or a benzyl-type radical depending on the solvent and pH.

• Application: This radical can abstract hydrogen from ethers (like THF) or alcohols, leading to C-C bond formation (acetalization) [1].

Experimental Protocols

Protocol A: Green Synthesis of 3-Arylquinoxalin-2(1H)-ones

Based on recent Deep Eutectic Solvent (DES) methodologies [2].

Reagents:

• Substituted Phenylglyoxylic Acid (1.0 equiv)

• o-Phenylenediamine (1.0 equiv)

• DES: Choline Chloride/Urea (1:2 molar ratio)

Procedure:

• Preparation of DES: Mix Choline Chloride and Urea (1:2) and heat at 80°C until a clear, homogeneous liquid forms.

• Reaction: Add the phenylglyoxylic acid (1.0 mmol) and o-phenylenediamine (1.0 mmol) to the DES (2 mL).

• Heating: Stir the mixture at 80°C for 2.0 hours . (Note: The ortho-effect facilitates rapid condensation).

• Work-up: Cool to room temperature. Add water (5 mL) to precipitate the product.

• Purification: Filter the solid, wash with water, and recrystallize from ethanol.

Why this works: The DES acts as both solvent and catalyst, stabilizing the polar transition states involved in the cyclization.

Protocol B: Synthesis of Phenylglyoxylic Acid via Friedel-Crafts Acylation

Standard route for generating the core scaffold.

Reagents:

• Ortho-substituted Benzene (e.g., Toluene, Chlorobenzene)

• Oxalyl Chloride (1.2 equiv)

• (1.2 equiv)

• Dichloromethane (DCM)

Procedure:

• Suspend

  in dry DCM at 0°C.

• Add Oxalyl Chloride dropwise.

• Add the substituted benzene dropwise, maintaining temperature <5°C.

• Stir at room temperature for 3 hours.

• Pour onto ice/HCl to hydrolyze the acid chloride to the keto-acid.

• Extract with Ethyl Acetate and recrystallize.

Data Summary

Table 1: Comparative Acidity (Estimated Trends)

The ortho-effect generally enhances acidity compared to para-isomers.

Substituent	Position	Relative Acidity (vs. Benzoic Acid)	Electronic Effect	Steric Effect
	-	Baseline	None	None
	Para	Stronger	Inductive (-I)	Negligible
	Ortho	Strongest	Inductive (-I)	High (Twist)
	Para	Weaker	Donating (+I)	Negligible
	Ortho	Stronger	Donating (+I)	High (Twist)

Note: Even electron-donating groups at the ortho position can increase acidity by forcing the carboxyl group out of conjugation, preventing the ring from destabilizing the carboxylate anion via resonance.

Table 2: Cyclization Yields in DES (Protocol A)

Representative data adapted from literature [2].

Substrate (R-PGA)	Nucleophile	Product	Yield (%)	Time (h)
Phenylglyoxylic Acid	o-Phenylenediamine	3-Phenylquinoxalin-2-one	96%	1.5
o-Cl-Phenylglyoxylic Acid	o-Phenylenediamine	3-(2-Cl-phenyl)quinoxalin-2-one	92%	2.0
p-OMe-Phenylglyoxylic Acid	o-Phenylenediamine	3-(4-OMe-phenyl)quinoxalin-2-one	88%	2.5

References

• Photochemical C-H Acetalization: Koutoulogenis, G. S., Spiliopoulou, N., & Kokotos, C. G. (2022).[2] Photochemical C-H acetalization of O-heterocycles utilizing phenylglyoxylic acid as the photoinitiator.[1][2][3] Photochemical & Photobiological Sciences, 21(5), 687-694.[2]

• DES Cyclization Protocol: Hu, X., et al. (2020). Reactions of

  -phenylglyoxylic acids with ortho-functionalized anilines in deep eutectic solvents: selective syntheses of 3-aryl-2H-benzo[b][1,4]oxazin-2-ones and 3-arylquinoxalin-2(1H)-ones.[4] ResearchGate/Journal of Heterocyclic Chemistry.

• Ortho Effect Mechanism: Wikipedia Contributors. (2025). Ortho effect. Wikipedia, The Free Encyclopedia.

• Isatin Synthesis: Hewawasam, P., et al. (2013). Synthesis of Substituted Isatins. Tetrahedron Letters / NIH.

Sources

• 1. scispace.com [scispace.com]
• 2. Photochemical C-H acetalization of O-heterocycles utilizing phenylglyoxylic acid as the photoinitiator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Guide: UV Absorption Spectrum of 2,4-Dimethoxybenzoylformic Acid

The following technical guide details the UV absorption characteristics, structural basis, and analytical protocols for 2,4-dimethoxybenzoylformic acid , a specialized chromophore relevant to photochemistry and drug development.

Executive Summary

2,4-Dimethoxybenzoylformic acid (also known as 2,4-dimethoxyphenylglyoxylic acid) represents a critical class of

-keto acids used primarily as photoinitiator intermediates and metabolic markers in pharmaceutical degradation studies. Unlike simple benzoic acid derivatives, this molecule possesses a dual-carbonyl chromophore conjugated with an electron-rich aromatic system.

This guide provides a definitive analysis of its UV absorption profile, characterized by a distinct bathochromic shift driven by the 2,4-dimethoxy auxochromes. Understanding this spectrum is essential for monitoring photocleavage efficiency, assessing purity during Friedel-Crafts synthesis, and quantifying degradation pathways in stability studies.

Molecular Architecture & Chromophore Analysis

To interpret the UV spectrum accurately, one must first deconstruct the molecule’s electronic environment. The spectrum is a superposition of two competing electronic effects: the conjugation of the

-keto acid and the strong electron-donating resonance of the methoxy groups.

Structural Components[1][2][3]

• Chromophore A (Benzoylformate Core): The Ph-C(=O)-COOH moiety provides a conjugated system allowing for both

  and transitions.

• Auxochromes (Methoxy Groups): Located at the ortho (2-) and para (4-) positions, these groups donate electron density into the ring via resonance (+M effect). This raises the energy of the HOMO (Highest Occupied Molecular Orbital), narrowing the HOMO-LUMO gap and causing a Red Shift (Bathochromic Shift) compared to unsubstituted benzoylformic acid.

Electronic Transitions

Transition Type	Origin	Approximate Region	Molar Absorptivity ( )	Character
	Aromatic Ring Carbonyl	290 – 315 nm	High (>10,000)	Primary absorption band; highly sensitive to solvent polarity.
	Carbonyl Lone Pair	330 – 380 nm	Low (<1,000)	The "forbidden" transition responsible for photoactivity; appears as a shoulder or weak tail.

Experimental Protocol: UV-Vis Characterization

This protocol ensures reproducible spectral data, accounting for the pH-sensitivity of the carboxylic acid group.

Materials & Reagents[1][2][3][4][5][6]

• Analyte: 2,4-Dimethoxybenzoylformic acid (High Purity >98%).

• Solvents: HPLC-grade Methanol (MeOH) or Acetonitrile (ACN).

  • Note: Avoid Acetone (UV cutoff interference).

• Buffer (Optional but Recommended): 10 mM Phosphate buffer (pH 2.5) to suppress ionization of the carboxylic acid.

Step-by-Step Methodology

• Stock Solution Preparation:

  • Weigh 10.0 mg of analyte into a 100 mL volumetric flask.

  • Dissolve in MeOH to produce a 100 ppm (approx. 0.45 mM) stock solution.

  • Critical: Sonicate for 5 minutes to ensure complete dissolution; the acid form can be slow to dissolve in pure organic solvents.

• Working Standard Dilution:

  • Dilute the stock 1:10 with the same solvent to achieve 10 ppm .

  • Prepare a second dilution series (1, 5, 10, 20, 50 ppm) to verify Beer-Lambert linearity.

• Instrument Parameters:

  • Scan Range: 200 nm – 450 nm.

  • Path Length: 1.0 cm (Quartz cuvette).

  • Baseline Correction: Perform using blank solvent prior to sample measurement.

• Data Acquisition:

  • Record absorbance at

    (approx. 305 nm) and (shoulder at 340-360 nm).

  • Calculate Molar Extinction Coefficient (

    ) using .

Spectral Characteristics & Data Interpretation

The following table summarizes the expected spectral shifts compared to the parent molecule.

Comparative Spectral Data

Compound	( )	( )	Effect of Substitution
Benzoylformic Acid (Parent)	~255 nm	~330 nm	Baseline reference.
2,4-Dimethoxybenzoic Acid (Analog)	~260 nm, 295 nm	N/A	Lacks the -keto conjugation.
2,4-Dimethoxybenzoylformic Acid	~305 - 312 nm	~350 - 370 nm	Strong Bathochromic Shift. The 2,4-dimethoxy pattern pushes the main peak into the UVA/B boundary.

Solvent & pH Effects (Solvatochromism)

• Acidic Media (pH < 3): The molecule exists in its non-ionized form (R-COOH). The spectrum is sharpest here.

• Basic Media (pH > 5): Ionization to the carboxylate (R-COO⁻) causes a Hypsochromic Shift (Blue Shift) of 5–10 nm due to the loss of conjugation participation by the carboxylic proton.

• Polar Solvents (MeOH/Water): Stabilize the excited state, typically red-shifting the

  band but potentially blue-shifting the band due to hydrogen bonding with the carbonyl oxygen.

Synthesis & Degradation Pathway Visualization

Understanding the origin of the sample is vital for identifying impurity peaks. The compound is typically synthesized via Friedel-Crafts acylation.[1][2]

Figure 1: Synthesis workflow showing the structural evolution and the corresponding spectral shift used for reaction monitoring.

Troubleshooting & Interferences

When analyzing 2,4-dimethoxybenzoylformic acid, researchers often encounter specific artifacts. Use this diagnostic table to resolve spectral anomalies.

Observation	Probable Cause	Corrective Action
Peak broadening / Loss of fine structure	Solvent H-bonding (e.g., Water/Methanol).	Switch to a non-polar solvent like Acetonitrile or Hexane (if solubility permits) to observe vibrational fine structure.
Blue shift (5-10 nm)	Sample pH is too high (Carboxylate formation).	Acidify sample with 0.1% Formic Acid or Trifluoroacetic acid (TFA).
Extra peak at ~280 nm	Contamination with 2,4-dimethoxybenzoic acid.	This is a common oxidative degradation product (decarboxylation). Verify purity via HPLC.
Cutoff below 240 nm	Solvent absorption.	Ensure "Spectroscopic Grade" solvents are used; Acetone is strictly prohibited.

References

• Fieser, L. F., & Fieser, M. (1995). Fiesers' Reagents for Organic Synthesis, Volume 19. Wiley-Interscience.

• PubChem Database. (2025). 2,4-Dimethoxybenzoic acid (CID 7052) and related Benzoylformate derivatives. National Center for Biotechnology Information. [Link]

• Kasturi, T. R., & Damodaran, K. M. (1969). Acylation and alkylation of 1,3-dimethoxybenzene in polyphosphoric acid. Canadian Journal of Chemistry, 47(9), 1529–1535. [Link]

• Organic Syntheses. (2020). Friedel-Crafts Acylation Protocols for Electron-Rich Aromatics. Org. Synth. 2020, 97, 486-503. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Scalable Esterification Protocols for 2-(2,4-Dimethoxyphenyl)-2-oxoacetic acid

-Keto Acid Esterification for Pharmaceutical Intermediates

Executive Summary

This application note details the optimized protocols for the esterification of 2-(2,4-Dimethoxyphenyl)-2-oxoacetic acid (also known as 2,4-dimethoxybenzoylformic acid). This substrate serves as a critical building block in the synthesis of heterocyclic pharmaceutical targets, particularly substituted flavonoids and stilbene derivatives.

While standard Fischer esterification is common, the specific electronic properties of the 2,4-dimethoxy ring and the reactivity of the

-keto moiety require tailored conditions to maximize yield and minimize decarboxylation. This guide presents two primary methodologies:

• Method A (Standard Scalable): Thionyl Chloride (

  ) mediated methanolysis.

• Method B (Mild/High-Purity): Alkyl halide alkylation under basic conditions.

Chemical Context & Retrosynthesis[1]

The substrate features an electron-rich aromatic ring coupled to an

-keto acid. The electron-donating methoxy groups at the ortho and para positions significantly increase the electron density of the aromatic ring.

• Stability Concern:

  -Keto acids are susceptible to decarbonylation (loss of CO) under high thermal stress or strong acid catalysis, leading to the corresponding benzoic acid derivative.

• Steric Considerations: The ortho-methoxy group provides mild steric hindrance, potentially slowing reaction kinetics compared to unsubstituted phenylglyoxylic acid.

Reaction Scheme

The transformation converts the carboxylic acid functionality to a methyl ester, protecting the acid while retaining the electrophilic nature of the

-keto group for subsequent heterocycle formation.

Figure 1: General reaction scheme for the conversion.

Methodological Analysis

Feature	Method A: / MeOH	Method B: MeI /	Method C: (Fischer)
Scale Suitability	High (Gram to Kg)	Low to Medium (mg to g)	High (Kg)
Reaction Time	2–4 Hours	4–12 Hours	12–24 Hours
Moisture Sensitivity	Self-scavenging (High)	Moderate	Low (Equilibrium limited)
Byproducts	Gases ( , HCl)	Salts (KI)	Water
Purification	Evaporation/Wash	Filtration/Column	Extraction
Recommendation	Primary Protocol	Alternative	Legacy

Primary Protocol: Thionyl Chloride Mediated Methanolysis

This method is preferred for scale-up.

reacts with methanol to generate anhydrous HCl in situ and consumes any adventitious water, driving the equilibrium forward irreversibly.

Reagents & Materials

• Substrate: 2-(2,4-Dimethoxyphenyl)-2-oxoacetic acid (1.0 eq)

• Solvent: Anhydrous Methanol (10–15 volumes)

• Reagent: Thionyl Chloride (

  ) (1.2 – 1.5 eq)

• Equipment: Round-bottom flask, reflux condenser, drying tube (

  ), ice bath.

Step-by-Step Procedure

• Setup: Charge the reaction flask with anhydrous Methanol. Cool the solvent to

  using an ice/water bath.

• Activation: Dropwise, add Thionyl Chloride (

  ) over 15–20 minutes.

  • Critical Control Point: The reaction is exothermic.[1] Maintain internal temperature

    to prevent splashing or loss of reagent.

• Addition: Add the solid 2-(2,4-Dimethoxyphenyl)-2-oxoacetic acid in portions.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 30 minutes, then heat to reflux (

  ) for 2–3 hours.

  • Monitoring: Check via TLC (Mobile Phase: 1:1 Hexane/EtOAc). The acid spot (baseline/streaking) should disappear, replaced by a distinct non-polar ester spot (

    ).

• Workup:

  • Cool the mixture to room temperature.

  • Concentrate under reduced pressure (Rotavap) to remove Methanol and excess

    .

  • Redissolve: Dissolve the residue in Ethyl Acetate (EtOAc).

  • Wash: Wash sequentially with:

    • Saturated

      (2x) – Removes unreacted acid.

    • Brine (1x) – Removes water.

  • Dry: Dry the organic layer over anhydrous

    , filter, and concentrate.

• Purification: The resulting oil often solidifies upon standing. If necessary, recrystallize from Hexane/EtOAc or Isopropyl Alcohol.

Alternative Protocol: Alkylation via Methyl Iodide

Recommended for small-scale synthesis or if the substrate contains acid-sensitive impurities.

Procedure

• Dissolution: Dissolve the acid (1.0 eq) in DMF (5 volumes) or Acetone (10 volumes).

• Base Addition: Add Potassium Carbonate (

  , 1.5 eq). Stir for 15 minutes.

• Alkylation: Add Methyl Iodide (MeI, 1.2 eq) dropwise.

  • Safety: MeI is a carcinogen. Use a fume hood.

• Incubation: Stir at room temperature for 4–6 hours.

• Workup: Pour mixture into ice water. The ester often precipitates. Filter and wash with water. If oil forms, extract with EtOAc as per Method A.

Process Logic & Troubleshooting

The following decision tree illustrates the critical decision points during the synthesis and purification phases.

Figure 2: Workup and Purification Logic Tree.

Analytical Validation

Successful synthesis is confirmed by the following spectral characteristics:

• NMR (CDCl , 400 MHz):
  • 3.85–3.90 ppm (s, 6H, Ar-OCH x2).
  • 3.95 ppm (s, 3H, COOCH ) – New signal appearing.
  • 6.50–7.80 ppm (Ar-H) – Pattern characteristic of 1,2,4-substitution.

• IR Spectroscopy:

  • Disappearance of the broad O-H stretch (

    ).

  • Appearance of two carbonyl bands:

    (Ester C=O) and (Keto C=O).

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. [Link]

• Organic Chemistry Portal. (2023). Ester Synthesis by Esterification. [Link]

• Lei, M., et al. (2010). An efficient and environmentally friendly procedure for synthesis of pyrimidinone derivatives. Monatshefte für Chemie, 141, 1005–1008.[2] (Context for dimethoxyphenyl derivatives). [Link]

Sources

• 1. d.web.umkc.edu [d.web.umkc.edu]
• 2. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Minimizing Side Reactions in α-Keto Acid Condensation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for α-keto acid condensation reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experimental workflows. Instead of a rigid protocol, we offer a dynamic question-and-answer-based resource to address the specific challenges you may encounter in the lab. Our focus is on understanding the mechanistic basis of side reactions to empower you to make informed decisions and achieve higher yields and purity.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might observe during your experiments. We diagnose the likely cause and provide actionable solutions grounded in chemical principles.

Question: My reaction is yielding a complex mixture of products, making purification a nightmare. How can I improve the selectivity for my desired cross-condensation product?

Answer:

This is a classic challenge in condensation chemistry, almost always pointing to a competition between your desired cross-condensation and an undesired self-condensation reaction.[1][2] All carbonyl compounds with alpha-hydrogens are at risk of self-condensation, where an enolate of one molecule attacks the carbonyl of another identical molecule.[1]

Root Cause Analysis:

The core of the issue lies in how the enolate is formed and which electrophile it encounters first. If you simply mix your α-keto acid (or its ester), your desired reaction partner, and a base, you create a statistical scramble where four potential products can form.[3]

Strategies for Suppression:

• Leverage Reactivity Differences (The "Non-Enolizable Partner" Strategy): The simplest approach is to design your reaction so that one partner cannot form an enolate. Use a carbonyl compound that lacks α-hydrogens (e.g., benzaldehyde, formaldehyde, ethyl benzoate). This molecule can only act as an electrophilic acceptor, immediately reducing the number of possible products.[2][4]

• Controlled Enolate Formation (The "Directed Aldol" Strategy): For cases where both partners are enolizable, you must control which species becomes the nucleophile. This is achieved by quantitative, irreversible enolate formation before introducing the second carbonyl compound (the electrophile).[5]

  • Base Selection: Use a strong, sterically hindered, non-nucleophilic base like Lithium Diisopropylamide (LDA). Its bulkiness and high basicity allow for rapid and complete deprotonation of the less-hindered α-proton, forming the kinetic enolate.[5][6]

  • Temperature Control: This procedure MUST be performed at very low temperatures (typically -78 °C). This cryogenic condition prevents the enolate from equilibrating to the more stable (thermodynamic) form and minimizes side reactions.[5]

Workflow for Directed Condensation:

Caption: Directed condensation workflow using LDA.

Question: My product yield is very low, and I suspect it's decomposing. Could I be losing CO₂?

Answer:

Yes, decarboxylation is a significant and often overlooked side reaction for α-keto acids, which are notoriously labile.[7] While β-keto acids are famous for readily losing CO₂ upon heating via a stable six-membered cyclic transition state, α-keto acids can also decarboxylate under various conditions, especially oxidative ones or with prolonged heating.[8][9][10]

Mechanistic Insight:

The presence of the ketone functionality adjacent to the carboxylic acid weakens the C-C bond. Under thermal stress or in the presence of certain reagents (like hydrogen peroxide, a common byproduct in oxidative syntheses), this bond can cleave, releasing CO₂ and forming an aldehyde or other degradation products.[8][11]

Troubleshooting Decarboxylation:

Parameter	Recommendation for Minimizing Decarboxylation	Rationale
Temperature	Maintain the lowest possible reaction temperature that allows for a reasonable reaction rate. Avoid prolonged heating.	Decarboxylation is often thermally driven. Lowering the energy input reduces the likelihood of this side reaction.[8][12]
Reaction Time	Monitor the reaction closely (e.g., by TLC or LC-MS) and quench it as soon as the starting material is consumed.	Extended reaction times, even at moderate temperatures, can lead to product degradation.
pH / Reagents	Avoid harsh acidic or basic conditions if possible. Be particularly cautious with oxidative reagents like H₂O₂.	Extreme pH can catalyze decomposition. Oxidants can promote oxidative decarboxylation, a known pathway for α-keto acid degradation.[8][11]
Protecting Groups	Consider a protecting group strategy if decarboxylation is unavoidable under the required reaction conditions.	Protecting the α-keto acid functionality can significantly enhance its stability. A highly effective method involves reacting the α-keto acid with an oxime to form a stable 2,5-dihydrooxazole 3-oxide.[7] This protecting group is robust to many reaction conditions and can be removed cleanly with mild reduction (e.g., zinc metal).[7]

Question: My α-keto acid has a chiral center at the alpha-carbon, but my product is a racemic mixture. How can I prevent this loss of stereointegrity?

Answer:

The loss of stereochemical information, or racemization, is an inherent risk in any reaction involving the formation of an enol or enolate intermediate at a chiral center.[13] The deprotonation step to form the enolate converts the sp³-hybridized chiral alpha-carbon into a flat, sp²-hybridized, achiral center. Subsequent protonation or reaction can occur from either face, leading to a mixture of stereoisomers.[14]

Strategies to Maintain Stereochemical Control:

• Avoid Enolate Formation (If Possible): If your condensation partner is highly activated, it may be possible to use milder, non-enolate-forming conditions. However, this is rare for C-C bond formation.

• Use Chiral Auxiliaries: Attach a chiral auxiliary to your α-keto acid. The auxiliary sterically directs the approach of the electrophile to one face of the enolate, leading to a diastereoselective product. The auxiliary can then be cleaved to yield the desired enantiomerically enriched product.

• Catalytic Asymmetric Synthesis: Employ a chiral catalyst (e.g., a chiral Lewis acid or a proline-based organocatalyst) that can coordinate to both the enolate and the electrophile, creating a chiral environment that favors the formation of one enantiomer over the other.

• Protecting Group Strategy: In some cases, epimerization can be promoted by the reactivity of the carbonyl groups. Protecting the α-keto acid, for example as a 2,5-dihydrooxazole 3-oxide, can sometimes prevent unwanted isomerization during subsequent synthetic steps.[7]

Mechanism of Racemization via Enolate:

Caption: Racemization at the α-carbon via enolate formation.

Frequently Asked Questions (FAQs)

Q1: How do I choose the correct base for my condensation reaction?

The choice of base is critical and depends on whether you need catalytic turnover or stoichiometric, controlled deprotonation.

Base Type	Examples	When to Use	Key Considerations
Catalytic (Weak Base)	NaOEt, KOH, Piperidine	For simple self-condensations or when one partner is non-enolizable and highly reactive.	Stoichiometry must be catalytic (sub-stoichiometric). Can lead to complex mixtures in cross-condensations.[15] Using an alkoxide that matches the ester alcohol (e.g., NaOEt for ethyl esters) is crucial to prevent transesterification.[6][16]
Stoichiometric (Strong Base)	LDA, LiHMDS, NaH	For directed (crossed) condensations where you need to form one enolate quantitatively before adding the second partner.	Requires stoichiometric amounts (at least 1 equivalent).[16] Must be performed under anhydrous, inert conditions (e.g., N₂ or Ar) and at low temperatures (-78 °C).[5] Provides excellent control over regioselectivity (kinetic enolate).

Q2: What is the difference between a kinetic and a thermodynamic enolate, and why does it matter?

This concept is central to controlling regioselectivity when your α-keto acid derivative has two different sets of α-protons.

• Kinetic Enolate: Formed by removing the most accessible (least sterically hindered) proton. It forms faster. This is favored by using a strong, bulky base (like LDA) at low temperatures (-78 °C).[13][17]

• Thermodynamic Enolate: The more stable enolate, typically with the more substituted double bond. It forms more slowly and is favored by using a weaker base (like NaOEt) at higher temperatures (room temp or above), allowing the system to reach equilibrium.[13]

For predictable cross-condensations, you almost always want to generate the kinetic enolate under controlled conditions to avoid mixtures.

Q3: Are there any general tips for setting up and monitoring these reactions?

Absolutely. Good laboratory practice is key.

• Purity of Reagents: Always use freshly distilled or purified solvents and reagents. Moisture can quench enolates and hinder reactions involving strong bases like LDA.

• Inert Atmosphere: When using strong, air-sensitive bases like LDA, the reaction must be conducted under an inert atmosphere (Nitrogen or Argon) using Schlenk line techniques.

• Reaction Monitoring: Don't just rely on time. Actively monitor your reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[18] This will help you determine the optimal reaction time and prevent the formation of degradation byproducts from letting the reaction run too long.

Experimental Protocols

Protocol 1: Directed Cross-Condensation of an α-Keto Ester using LDA

This protocol describes the general procedure for reacting an α-keto ester (as the enolate precursor) with an electrophilic partner (e.g., an aldehyde or another ketone).

Materials:

• Diisopropylamine, freshly distilled

• n-Butyllithium (n-BuLi) in hexanes, titrated

• Anhydrous Tetrahydrofuran (THF)

• α-Keto ester (Partner 1)

• Electrophile (Partner 2)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a rubber septum. Maintain a positive pressure of nitrogen throughout the procedure.

• LDA Preparation: In the reaction flask, dissolve diisopropylamine (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.05 equivalents) dropwise via syringe. The solution may turn slightly yellow. Stir at -78 °C for 30 minutes to ensure complete formation of LDA.

• Enolate Formation: Dissolve the α-keto ester (Partner 1, 1.0 equivalent) in a minimal amount of anhydrous THF. Add this solution dropwise to the LDA solution at -78 °C. Stir for 45-60 minutes at this temperature. Formation of the lithium enolate is now complete.[5]

• Condensation: Dissolve the electrophile (Partner 2, 1.0-1.2 equivalents) in anhydrous THF. Add this solution dropwise to the enolate solution at -78 °C. The reaction is often rapid. Monitor by TLC.

• Quenching: Once the reaction is complete, quench it at -78 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Workup: Allow the mixture to warm to room temperature. Transfer to a separatory funnel, add water, and extract with an appropriate organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

References

• Current Status of Research on Synthesis of α-Keto Acids and Their Esters. (2025). MDPI.
• Control of condensation of carbonyl compounds. (2010). Blogspot.
• Self-condens
• Reactions at the α-Carbon.
• Lecture 7 The Claisen Condensation, and Control of Relative Stereochemistry in Aldol Reactions.
• suppressing self-condensation in crossed Aldol reactions. (2025). BenchChem.
• 23.8: The Aldol Reaction and Condensation of Ketones and Aldehydes. (2020). Chemistry LibreTexts.
• Engineering of L-amino acid deaminases for the production of α-keto acids
• troubleshooting side reactions in Claisen-Schmidt condens
• Reactions at the Alpha Carbon of Carbonyls - Free Sketchy MC
• Chemoselective Protection of α-Ketoacids by Direct Annul
• How can one prevent the decarboxylation of an alpha hydroxy acid under basic conditions during a flow oxidation process?. (2014).
• General Mechanism of Carbonyl Condensation.
• Alpha-carbon Reactions. (2023). Chemistry LibreTexts.
• Decarboxyl
• β- vs. α-keto acids & their decarboxylations: When things do and don't need to get complex. (2024). YouTube.
• Aldol Addition and Condensation Reactions. (2022). Master Organic Chemistry.
• Claisen Condensation Reaction Mechanism. (2021). Chemistry Steps.

Sources

• 1. Control of condensation of carbonyl compounds [quimicaorganica.org]
• 2. Self-condensation - Wikipedia [en.wikipedia.org]
• 3. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Claisen Condensation Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 7. Chemoselective Protection of α-Ketoacids by Direct Annulations with Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Engineering of L-amino acid deaminases for the production of α-keto acids from L-amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Reactions at the Alpha Carbon of Carbonyls - Free Sketchy MCAT Lesson [sketchy.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. researchgate.net [researchgate.net]
• 16. Carboxyl Reactivity [www2.chemistry.msu.edu]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. benchchem.com [benchchem.com]

Optimizing solvent choice for benzoylformic acid crystallization

Current Status: Operational | Topic: Solvent Optimization & Troubleshooting Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Introduction: The Thermodynamics of Purity

Welcome to the Technical Support Center. You are likely here because Benzoylformic Acid (BFA) is behaving unpredictably in your reactor. Unlike robust high-melting APIs, BFA presents a specific thermodynamic trap: a low melting point (~64–69°C) combined with high polarity.

This guide is not a recipe book; it is a logic system. We will move beyond simple "solubility" and optimize for Liquid-Liquid Phase Separation (LLPS) avoidance—commonly known as "oiling out."

Module 1: The Solubility Landscape

Solvent Classifications for BFA

BFA is an

-keto acid with a pKa of ~2.15. Its high polarity makes it highly soluble in alcohols and water, but its phenyl ring allows solubility in aromatics.

Solvent Class	Representative Solvents	Solubility Status	Application	Risk Factor
Polar Protic	Water, Ethanol, Methanol	Very High	Dissolution, Reaction Medium	Yield loss (too soluble); Esterification risk (alcohols)
Polar Aprotic	Ethyl Acetate (EtOAc), Acetone	High	Primary Solvent for Crystallization	Solvate formation
Aromatic	Toluene	Moderate	Ideal Candidate (Balance)	Moderate Yield
Chlorinated	Dichloromethane (DCM)	Moderate/High	Extraction	Volatility, Environmental concerns
Aliphatic	Heptane, Hexane, Cyclohexane	Very Low	Antisolvent	Oiling out if added too fast

The Metastable Zone Width (MSZW)

To crystallize BFA, you must operate within the Metastable Zone—the region between the Solubility Curve (saturation) and the Limit of Metastable Zone (nucleation).

• The Problem: In high-solubility solvents (Ethanol), the MSZW is often too narrow or positioned at very low temperatures, requiring cryogenic cooling to get decent yields.

• The Solution: Use a binary system (Solvent/Antisolvent) to shift the solubility curve up (lower solubility) at manageable temperatures.

Module 2: The "Oiling Out" Crisis

This is the #1 ticket we receive. You cool your solution, and instead of white needles, you get a yellow oil at the bottom.

The Mechanism

Oiling out occurs when the Liquid-Liquid Phase Separation (LLPS) boundary intersects the solubility curve before the crystallization boundary.

• Melting Point (

  ): BFA melts at ~65°C.

• The Trap: If you try to crystallize at 50°C–60°C from a concentrated solution, the presence of solvent depresses the melting point of BFA below the operating temperature. You are effectively making a sub-cooled melt.

Visualizing the Phase Boundary

Caption: Decision logic for avoiding Liquid-Liquid Phase Separation (Oiling Out) in BFA crystallization.

Module 3: Validated Protocols

Protocol A: The Modern Green Standard (EtOAc / Heptane)

Replaces the toxic CCl4/Hexane method.

Objective: High yield, moderate purity. Why: Ethyl Acetate dissolves BFA well; Heptane acts as a precipitant.

• Dissolution: Dissolve 10g crude BFA in 30 mL Ethyl Acetate at 40°C. Do not exceed 45°C.

• Filtration: Perform a polish filtration (0.45 µm) to remove dust (nucleation sites).

• Antisolvent Addition: Slowly add Heptane dropwise to the warm solution (40°C) until a faint, persistent cloudiness appears (Cloud Point).

  • Critical Step: If oil droplets appear, stop heptane addition and add 1 mL EtOAc to redissolve.

• Seeding: Add 0.5% w/w pure BFA seed crystals. Hold for 30 mins.

• Cooling: Ramp temperature from 40°C to 5°C over 4 hours (slow cooling is essential to prevent oiling).

• Isolation: Filter and wash with cold 1:3 EtOAc:Heptane.

Protocol B: The Impurity Rejector (Toluene)

Best for removing non-polar impurities.

Objective: High purity, lower yield. Why: Toluene has lower solubility for BFA, forcing crystallization sooner, but keeps non-polar dimers/oils in solution.

• Dissolution: Dissolve crude BFA in Toluene at 50°C. (Ratio: ~5-7 mL per gram).

• Drying: If water is present, the system will oil out. Dry the toluene solution with

  or azeotropic distillation before cooling.

• Crystallization: Cool naturally to Room Temperature (RT) with agitation.

• Finishing: Cool to 0-5°C to maximize yield.

Module 4: Troubleshooting & FAQs

Ticket #101: "My product is yellow/colored."

Cause:

-keto acids are prone to oxidation and aldol-like condensation impurities (dimers) which are often colored. Fix:

• Carbon Treatment: Dissolve in EtOAc, treat with activated charcoal (5% w/w) for 15 mins at 35°C, then filter.

• Solvent Switch: Recrystallize from Water/HCl (pH < 1). The acidic environment suppresses ionization, and water is excellent at rejecting organic colored impurities, provided you cool slowly to avoid oiling.

Ticket #102: "I have low yield."

Cause: You likely used too much "Good Solvent" (EtOAc or Ethanol). Fix:

• Run a Gravimetric Solubility Test : Take 1 mL of your mother liquor, evaporate it to dryness. If you find >20 mg of solid, your solvent volume is too high.

• Action: Distill off 30% of the solvent volume under vacuum (keep T < 40°C) and re-cool.

Ticket #103: "The solid is sticky/gummy."

Cause: Solvent entrapment or partial oiling out. Fix:

• Trituration: Suspend the gum in cold Pentane or Hexane and stir vigorously. This extracts the trapped solvent and induces hardening.

• Drying: BFA has a low

  . Dry in a vacuum oven at 30°C max . Drying at 60°C will melt it.

Module 5: Workflow Visualization

Caption: Solvent Selection Workflow based on impurity profile.

References

• Solubility & Thermodynamics: Solubility of Benzoic Acid Derivatives in Organic Solvents. Journal of Chemical & Engineering Data. (General principles for aromatic acid solubility). Mullin, J. W. (2001). Crystallization (4th ed.). Butterworth-Heinemann. (Foundational text for MSZW and Oiling Out mechanisms).

• Synthesis & Purification

  • Oakwood, T. S., & Weisgerber, C. A. (1941). Benzoylformic Acid.[1][2] Organic Syntheses, Coll. Vol. 3, p. 114. (Historical basis for CCl4/Water purification).

  • Asian Journal of Chemistry.[2] (2015).[2] Efficient Synthesis of Benzoylformic Acid. (Modern biphasic and solvent extraction data).

• Veesler, S., et al. (2006). Liquid-Liquid Phase Separation in Solution Crystallization. Crystal Growth & Design.

Sources

• 1. Biosynthesis of benzoylformic acid from benzoyl cyanide by a newly isolated Rhodococcus sp. CCZU10-1 in toluene-water biphasic system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]

Reference Data & Comparative Studies

IR Spectroscopy of Alpha-Keto Carboxylic Acids: A Comparative Technical Guide

Executive Summary

The characterization of alpha-keto carboxylic acids (e.g., pyruvic acid,

-ketoglutaric acid) presents a unique challenge in vibrational spectroscopy. Unlike simple ketones or carboxylic acids, these molecules possess two adjacent carbonyl groups ( and ) that exhibit complex vibrational coupling and sensitivity to hydrogen bonding.

This guide provides a technical comparison of Infrared (IR) spectroscopy against alternative analytical techniques (Raman, NMR) for this specific functional group arrangement. It focuses on the "merged carbonyl" phenomenon observed in condensed phases and provides a validated protocol for distinguishing these metabolites from their ester or hydroxy-acid analogs.

Theoretical Framework: The Alpha-Keto Carbonyl Environment

The "Merged" Peak Phenomenon

In alpha-keto esters (e.g., ethyl pyruvate), the two carbonyls appear as distinct, resolved bands: the ester

(~1735-1750 cm⁻¹) and the ketone (~1710-1725 cm⁻¹).

However, in alpha-keto carboxylic acids , this distinction often collapses in the condensed phase (solid or neat liquid).

• Acid Dimerization: Carboxylic acids form strong intermolecular hydrogen-bonded dimers. This shifts the acid

  stretch from ~1760 cm⁻¹ (monomer) down to ~1700-1720 cm⁻¹.

• Spectral Overlap: This red-shift places the acid carbonyl frequency almost exactly on top of the alpha-ketone carbonyl frequency (~1710-1725 cm⁻¹).

• Result: Instead of a clean doublet, the spectrum often displays a single, broadened, or asymmetric band centered around 1700-1725 cm⁻¹.

Conformer Dependency (Tc vs. Tt)

Alpha-keto acids exist in equilibrium between two primary conformers, which affects the exact wavenumber observed.

Figure 1: Conformational equilibrium between Tc (intramolecular H-bond) and Tt forms. The Tc form is often dominant in gas phase/non-polar solvents, while water stabilizes the Tt form.

Comparative Analysis: IR vs. Alternatives

Performance Matrix

The following table compares IR spectroscopy with Raman and

C NMR for the specific application of identifying alpha-keto acids.

Feature	IR Spectroscopy (FTIR/ATR)	Raman Spectroscopy	C NMR
Carbonyl Resolution	Moderate. Often shows one broad/split peak due to H-bonding overlap.	Moderate. Selection rules differ; symmetric stretch of dimer may be distinct.	High. Distinct signals for Ketone (~190-200 ppm) and Acid (~160-180 ppm).
Aqueous Sensitivity	Low. Water bending mode (~1640 cm⁻¹) obscures carbonyl region.	High. Water is a weak Raman scatterer; excellent for aqueous solutions.	High. Solvent suppression required, but chemical shifts are clear.
Sample State	Solid (KBr), Liquid (ATR), Gas.	Solid, Liquid, Aqueous.	Solution (typically or ).
Primary Utility	Rapid screening; Solid-state characterization; H-bonding analysis.	Aqueous biological samples; Complementary symmetry data.	Definitive structural elucidation.

Spectral Signatures: Alpha-Keto Acid vs. Analogs

Distinguishing the alpha-keto acid from related metabolic byproducts is critical in drug development.

Analyte	Carbonyl Region ( )	Hydroxyl Region ( )	Key Differentiator
Alpha-Keto Acid (e.g., Pyruvic Acid)	~1700-1725 cm⁻¹ (Broad/Asymmetric).[1][2][3][4] Overlap of Acid & Ketone.	2500-3300 cm⁻¹ (Very Broad). "Overinflated" acid OH stretch.[5]	Broad C=O + Broad OH.[5]
Alpha-Keto Ester (e.g., Ethyl Pyruvate)	Doublet: ~1735 cm⁻¹ (Ester) & ~1715 cm⁻¹ (Ketone).	None (unless wet).	Split Carbonyls + No OH band.
Alpha-Hydroxy Acid (e.g., Lactic Acid)	~1720-1740 cm⁻¹ (Single Acid Peak).	~3400 cm⁻¹ (Alcohol OH) + 2500-3300 cm⁻¹ (Acid OH).	Distinct Alcohol OH stretch.

Experimental Protocol: Characterization Workflow

Sample Preparation & Handling

Alpha-keto acids are often hygroscopic and thermally unstable.

• Dryness is Critical: Moisture promotes the Tt conformer and interferes with the carbonyl region via the water bending mode (~1640 cm⁻¹). Dry samples in a vacuum desiccator over

  before analysis.

• Freshness: Spontaneous decarboxylation can occur in older samples, reducing the intensity of the acid carbonyl band.

Instrument Parameters (FTIR-ATR)

• Crystal: Diamond or ZnSe (Diamond preferred for durability with acidic samples).

• Resolution: 2 cm⁻¹ (Necessary to resolve shoulder features in the carbonyl band).

• Scans: 32-64 scans to improve Signal-to-Noise (SNR).

Analytical Logic Flow

Use the following logic to confirm the alpha-keto acid structure from an unknown spectrum.

Figure 2: Decision tree for distinguishing alpha-keto acids from their ester derivatives using IR spectral features.

Data Interpretation: Pyruvic Acid Case Study

When analyzing Pyruvic Acid (PA) using ATR-FTIR:

• The Carbonyl Region (1726 cm⁻¹): In neat liquid form (ATR), PA typically shows a strong band centered at 1726 cm⁻¹ . Note that this is higher than the ~1700 cm⁻¹ observed in IR-RAS (Reflection-Absorption Spectroscopy) at the air-water interface. This shift is due to the specific hydrogen-bonding environment in the bulk liquid versus the surface.

• The "Missing" Doublet: Unlike ethyl pyruvate, which shows two clear peaks, pyruvic acid often shows one dominant peak with a low-frequency shoulder. This is because the acid dimer formation lowers the carboxyl

  frequency to effectively match the ketone frequency.

• The OH Region: A very broad absorption spanning 2500–3300 cm⁻¹ confirms the carboxylic acid moiety, distinguishing it from an aldehyde or ketone.

Recommendation: If definitive separation of the two carbonyl signals is required for your study (e.g., to monitor specific isotopic labeling),

C NMR is the superior alternative , providing clear resolution between the ketone (~190 ppm) and acid (~165 ppm) carbons.

References

• Comparison of IR and Raman for Carbonyls: Comparison between FT-IR spectrum and Raman spectrum. ResearchGate. Retrieved from [Link]

• General Carbonyl IR Interpretation: Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. Retrieved from [Link]

• Aldehyde vs. Ketone vs. Acid Differentiation: 19.14 Spectroscopy of Aldehydes and Ketones. OpenStax Chemistry. Retrieved from [Link]

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. Infrared Reflection–Absorption Spectroscopy of α-Keto Acids at the Air–Water Interface: Effects of Chain Length and Headgroup on Environmentally Relevant Surfactant Films - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. uobabylon.edu.iq [uobabylon.edu.iq]

Crystal Structure Analysis of 2-Oxo-2-phenylacetic Acids: A Comparative Technical Guide

Topic: Crystal Structure Analysis of 2-Oxo-2-phenylacetic Acids Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Introduction: The Alpha-Keto Scaffold in Solid-State Chemistry

2-Oxo-2-phenylacetic acids (phenylglyoxylic acids) represent a critical class of pharmaceutical intermediates used in the synthesis of antimuscarinics, NSAIDs, and beta-blockers. Unlike their reduced counterparts (mandelic acids) or decarboxylated analogs (phenylacetic acids), the presence of the

-keto carbonyl group introduces unique electronic and steric constraints that profoundly influence crystal packing.

For drug development professionals, understanding the solid-state behavior of this scaffold is not merely academic—it is a developability imperative. The

-keto motif lacks the hydrogen bond donor capability of an -hydroxyl group, often leading to lower melting points and higher solubility, which challenges the isolation of stable polymorphs.

This guide objectively compares the solid-state performance and structural characteristics of 2-oxo-2-phenylacetic acids against their primary structural alternative, 2-hydroxy-2-phenylacetic acids (mandelic acids) .

Comparative Analysis: 2-Oxo vs. 2-Hydroxy Scaffolds

Supramolecular Performance and H-Bonding

The primary differentiator between the 2-oxo and 2-hydroxy scaffolds is the availability of hydrogen bond donors. This dictates the "supramolecular synthons" formed during crystallization.

Feature	2-Oxo-2-phenylacetic Acids (The Product)	2-Hydroxy-2-phenylacetic Acids (Alternative)	Impact on Developability
H-Bond Donors	1 (Carboxylic Acid -OH)	2 (Carboxylic -OH + -OH)	2-Oxo forms simpler networks; easier to predict but harder to stabilize.
Primary Synthon	Centrosymmetric Dimer ( )	Catemers / Complex Networks	2-Oxo often crystallizes as discrete dimers; 2-Hydroxy forms robust 2D/3D sheets.
Packing Efficiency	Lower (often planar stacking)	Higher (interlocked H-bonds)	2-Oxo derivatives often have lower melting points and higher solubility.
Polymorphism Risk	High (Conformational)	Moderate (Packing)	2-Oxo rotation around C(keto)-C(phenyl) bond leads to conformational polymorphs.
Hygroscopicity	Moderate	Low to Moderate	2-Hydroxy networks are tighter, resisting moisture uptake better than the looser 2-Oxo stacks.

Structural Causality: The "Donor Deficit"

In 2-oxo-2-phenylacetic acid, the absence of the

-hydroxyl donor forces the molecule to rely almost exclusively on the carboxylic acid dimer ( motif) for stabilization.

• Consequence: The phenyl ring and the

  -keto group often adopt a twisted conformation to minimize steric repulsion, creating "voids" in the lattice that can trap solvent (solvatomorphism) or lead to low-melting metastable forms.

• Contrast: Mandelic acid derivatives utilize the

  -OH to cross-link carboxylic acid dimers, creating a rigid, high-melting lattice.

Experimental Protocol: Self-Validating Crystallization Workflow

To successfully analyze the crystal structure of 2-oxo-2-phenylacetic acids, one must overcome their tendency to oil out or form solvates. The following protocol utilizes a Solvent-Mediated Polymorph Screening approach designed to isolate thermodynamically stable forms.

Reagents & Equipment

• Compound: Crude 2-oxo-2-phenylacetic acid derivative (>95% purity).

• Solvents: Toluene (non-polar/aromatic), Ethyl Acetate (polar aprotic), Water (polar protic/antisolvent).

• Analysis: Polarized Light Microscopy (PLM) and Single Crystal X-Ray Diffraction (SC-XRD).

Step-by-Step Methodology

Step 1: Solubility Profiling (The "Saturation Point") Dissolve 50 mg of the compound in varying volumes of Toluene at 60°C.

• Validation: If the solution remains clear upon cooling to 25°C, the concentration is too low. If oil droplets form, the solvent is too poor.

• Target: Nucleation should occur within 1-4 hours at 25°C.

Step 2: Vapor Diffusion (For High-Quality Single Crystals)

• Dissolve 20 mg of the compound in 1 mL of Ethyl Acetate (inner vial).

• Place the open inner vial inside a larger jar containing 5 mL of Hexane (antisolvent).

• Seal the outer jar and store at 4°C in the dark.

• Causality: Slow diffusion of hexane reduces the solubility of the keto-acid gradually, favoring the growth of the thermodynamically stable dimer form over kinetic polymorphs.

Step 3: Structural Verification (SC-XRD) Mount the crystal at 100 K. Collect data to a resolution of at least 0.8 Å.

• Check: Look for the C=O...H-O carboxylic acid dimer. If absent, check for solvate inclusion (common in this class).

Visualization: Crystallization Logic Flow

Figure 1: Decision matrix for crystallizing 2-oxo-2-phenylacetic acid derivatives, prioritizing vapor diffusion to prevent "oiling out."

Structural Data Comparison

The following table summarizes typical bond parameters derived from SC-XRD, highlighting the electronic differences between the keto and hydroxy forms.

Structural Parameter	2-Oxo-2-phenylacetic Acid	Mandelic Acid (Reference)	Interpretation
C( )-C(carboxyl) Bond	~1.54 Å	~1.52 Å	The electron-withdrawing keto group lengthens the C-C bond slightly compared to the hydroxy form.
C=O(keto) Distance	~1.21 Å	N/A (C-OH is ~1.42 Å)	Indicates pure double bond character; rarely participates in strong H-bonding in the dimer form.
Torsion Angle ( )	60° - 90°	170° - 180° (Anti-periplanar)	Critical: The keto group twists out of plane with the phenyl ring to reduce steric strain, unlike the flatter mandelic acid.
Intermolecular H-Bond	2.65 Å (O-H...O)	2.68 Å (O-H...O) + 2.8 Å (OH...O)	2-Oxo forms a single strong dimer; Mandelic forms a cooperative network.

Mechanistic Pathway: Supramolecular Synthons[1]

Understanding the connectivity is vital for predicting physical stability.

Figure 2: The primary assembly pathway for 2-oxo-2-phenylacetic acids relies on dimerization followed by weak Pi-Pi stacking, creating a layered lattice susceptible to shear.

Conclusion

While 2-hydroxy-2-phenylacetic acids (mandelic acids) offer robust crystallizability through multi-donor networks, 2-oxo-2-phenylacetic acids present a unique challenge and opportunity. Their reliance on the single carboxylic acid dimer motif results in lattices that are more flexible but also more prone to polymorphism and solvation.

For successful structural analysis, researchers must prioritize vapor diffusion techniques to control supersaturation and prevent the formation of oils. The resulting crystal data typically reveals a twisted conformation between the phenyl and keto groups—a structural signature that defines the reactivity and bioavailability of this class.

References

• Crystal structure of phenylglyoxylic acid. Acta Crystallographica Section E, 2014.

• Multicomponent Solids of DL-2-Hydroxy-2-phenylacetic Acid and Pyridinecarboxamides. Crystals, 2022.

• Analysis of the infrared and Raman spectra of phenylacetic acid and mandelic acid. Spectrochimica Acta Part A, 2011.[1]

• Polymorphism: The Phenomenon Affecting the Performance of Drugs. Symbiosis Online Publishing, 2014.

• Synthesis of Functionalized Phenylacetic Acids: A Detailed Guide. BenchChem, 2025.[2]

Sources

• 1. Analysis of the infrared and Raman spectra of phenylacetic acid and mandelic (2-hydroxy-2-phenylacetic) acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]